3-{[(4-ethylphenyl)amino]carbonyl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid

• IUPAC Name: 3-[(4-ethylphenyl)carbamoyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• InChI: InChI=1S/C16H19NO4/c1-2-9-3-5-10(6-4-9)17-15(18)13-11-7-8-12(21-11)14(13)16(19)20/h3-6,11-14H,2,7-8H2,1H3,(H,17,18)(H,19,20)
• InChI Key: URSPNXKDALRRBJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2C3CCC(C2C(=O)O)O3
• Molecular Formula: C16H19NO4
• Molecular Weight: 289.33 g/mol
• Solubility: 39.3 [ug/mL] (The mean of the results at pH 7.4)

Description

3-{[(4-ethylphenyl)amino]carbonyl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid, also known as Eticyclidine, is a chemical compound that belongs to the class of psychoactive drugs. It was first synthesized in the 1960s and has been studied for its potential use in medicine and scientific research.

Mechanism of Action

3-{[(4-ethylphenyl)amino]carbonyl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid acts as a non-competitive antagonist at the NMDA receptor, blocking the binding of glutamate and preventing the influx of calcium ions into the cell. This leads to a decrease in synaptic plasticity and a disruption of normal neuronal function. This compound has also been found to have an affinity for other receptors, including the sigma receptor and the dopamine transporter.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and not fully understood. It has been found to have both excitatory and inhibitory effects on neuronal activity, depending on the concentration and duration of exposure. This compound has been shown to cause changes in gene expression and protein synthesis, leading to alterations in synaptic plasticity and neuronal function.

Advantages and Limitations for Lab Experiments

3-{[(4-ethylphenyl)amino]carbonyl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid has several advantages for use in laboratory experiments. It has a high affinity for the NMDA receptor and can be used to selectively block its activity. It has also been found to have a long half-life, allowing for prolonged exposure to the drug. However, this compound has several limitations as well. It is highly toxic and can cause severe neurological damage at high doses. It is also difficult to handle and requires specialized equipment and training to ensure safety.

Future Directions

There are several future directions for research on 3-{[(4-ethylphenyl)amino]carbonyl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid. One area of interest is the development of new drugs that target the NMDA receptor and have fewer side effects than this compound. Another area of research is the use of this compound to study the role of the NMDA receptor in neurological disorders, such as depression and anxiety. Additionally, there is interest in exploring the potential use of this compound in the treatment of addiction and substance abuse disorders.

Synthesis Methods

The synthesis of 3-{[(4-ethylphenyl)amino]carbonyl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid involves a multi-step process that includes the reaction of 4-ethylphenylhydrazine with ethyl acetoacetate to form a hydrazone intermediate. This intermediate is then reacted with cyclohexanone to form the desired product, this compound. The synthesis of this compound requires careful handling of the reagents and the use of specialized equipment to ensure the purity of the final product.

Scientific Research Applications

3-{[(4-ethylphenyl)amino]carbonyl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and learning and memory. This compound has been used to study the role of the NMDA receptor in various neurological disorders, including Alzheimer's disease and schizophrenia.